N-(3-chlorophenyl)-1-(2-phenylethyl)-4-piperidinamine

• IUPAC Name: N-(3-chlorophenyl)-1-(2-phenylethyl)piperidin-4-amine
• InChI: InChI=1S/C19H23ClN2/c20-17-7-4-8-19(15-17)21-18-10-13-22(14-11-18)12-9-16-5-2-1-3-6-16/h1-8,15,18,21H,9-14H2
• InChI Key: PGKHYLYZXSVXTF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CC(=CC=C2)Cl)CCC3=CC=CC=C3
• Molecular Formula: C19H23ClN2
• DSSTOX Substance ID: DTXSID401036848
• Molecular Weight: 314.9 g/mol
• CAS RN: 1307806-90-1

Description

N-(3-chlorophenyl)-1-(2-phenylethyl)-4-piperidinamine, also known as N-phenyl-2-chloro-1-ethanamine, is a widely used chemical compound in scientific research. It is a synthetic organic compound that is used as a building block for creating new compounds and is also used in various industrial and medical applications. N-phenyl-2-chloro-1-ethanamine is a white powder that has a melting point of 114-116°C and a boiling point of 158-160°C. It is soluble in most organic solvents, including ethanol and ethyl acetate, and is insoluble in water.

Scientific Research Applications

Synthesis and Characterization

• N-(3-chlorophenyl)-1-(2-phenylethyl)-4-piperidinamine and related compounds have been synthesized and characterized for various applications. For instance, Thijssen, Knaeps, and Heykants (1981) discussed the synthesis of a related compound, lorcainide monohydrochloride, highlighting its potential in antiarrhythmic drug research (Thijssen, Knaeps, & Heykants, 1981).

Pharmacological Profiles

• Huang et al. (2016) explored the pharmacological profiles of W-18 and W-15, chemically related to the potent opioid agonist fentanyl, which is structurally similar to this compound. They investigated interactions with opioid receptors and other potential targets (Huang et al., 2016).

Structural Studies

• Structural analyses of similar compounds have been conducted to understand their molecular properties. Igonin, Lindeman, Struchkov, Huipe‐Nave, and Mendoza (1993) examined the structure of a related molecule, providing insights into molecular configurations relevant to compounds like this compound (Igonin, Lindeman, Struchkov, Huipe‐Nave, & Mendoza, 1993).

Applications in Drug Design

• The compound's structural characteristics have implications for drug design, as seen in studies like that of Kamiński, Obniska, Chlebek, Wiklik, and Rzepka (2013), who developed new N-Mannich bases derived from pyrrolidine diones, demonstrating their anticonvulsant properties (Kamiński, Obniska, Chlebek, Wiklik, & Rzepka, 2013).

Exploration of Chemical Properties

• Muthukumaran, Chakkaravarthy, Pandiarajan, and Senthilkumar (2019) studied the conformational aspects of similar N-nitroso derivatives, providing valuable insights into the chemical behavior of compounds like this compound (Muthukumaran, Chakkaravarthy, Pandiarajan, & Senthilkumar, 2019).